4-((2-Ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)methyl)phenol

• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol
• IUPAC Name: 4-[(2-ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)methyl]phenol
• InChI: InChI=1S/C17H19N3O/c1-4-16-15(10-13-5-7-14(21)8-6-13)17-18-11(2)9-12(3)20(17)19-16/h5-9,21H,4,10H2,1-3H3
• InChI Key: BFUMBONQPMVCQF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=CC(=NC2=C1CC3=CC=C(C=C3)O)C)C

Description

4-((2-Ethyl-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)methyl)phenol is a useful research compound. Its molecular formula is C17H19N3O and its molecular weight is 281.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassiumhydroxide (1.96 g, 34.9 mmol) was dissolved in 30 ml of a 1:1 mixture of argon-flushed dioxane and water. After addition of 3-(4-bromo-benzyl)-2-ethyl-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine (3) (4 g, 11.62 mmol), Pd2(dba)3 (426 mg, 0.465 mmol) and tetramethyl Xphos (894 mg, 1.859 mmol), the mixture was flushed with argon and stirred for 1 h at 100° C. Then the mixture was treated with 1N HCl and extracted with ethyl acetate. The combined organic layers were washed with brine, dried over Na2 SO4 and evaporated. Purification by chromatography (silica gel, ethylaceta/n-heptane) gave a yellow solid.